1,1'-{[Bromo(nitro)methylene]disulfonyl}bis(3-nitrobenzene)

• CAS No.: 62283-42-5
• Molecular Formula: C13H8BrN3O10S2
• Molecular Weight: 510.3 g/mol
• IUPAC Name: 1-[bromo-nitro-(3-nitrophenyl)sulfonylmethyl]sulfonyl-3-nitrobenzene
• InChI: InChI=1S/C13H8BrN3O10S2/c14-13(17(22)23,28(24,25)11-5-1-3-9(7-11)15(18)19)29(26,27)12-6-2-4-10(8-12)16(20)21/h1-8H
• InChI Key: WRTDGEMQULBPFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)C([N+](=O)[O-])(S(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-])Br)[N+](=O)[O-]

Description

1,1’-{[Bromo(nitro)methylene]disulfonyl}bis(3-nitrobenzene) is a complex organic compound characterized by the presence of bromine, nitro, and sulfonyl groups attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-{[Bromo(nitro)methylene]disulfonyl}bis(3-nitrobenzene) involves multiple steps, including nitration, bromination, and sulfonation reactions. One common method involves the use of dibromohydantoin for brominating nitrobenzene in sulfuric acid . The reaction conditions typically include maintaining the temperature below 40°C during the addition of reagents and subsequent stirring and heating to 50-60°C to complete the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is designed to ensure high yield and purity of the final product, with careful control of reaction conditions and purification steps.

Chemical Reactions Analysis

Types of Reactions

1,1’-{[Bromo(nitro)methylene]disulfonyl}bis(3-nitrobenzene) undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: This reaction involves the substitution of hydrogen atoms on the benzene ring with electrophiles, such as bromine or nitro groups.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the nitro and bromine groups.

Common Reagents and Conditions

Common reagents used in these reactions include bromine, nitric acid, and sulfuric acid. Reaction conditions vary depending on the specific reaction but generally involve controlled temperatures and the use of catalysts or solvents to facilitate the reaction .

Major Products Formed

The major products formed from these reactions include various substituted benzene derivatives, depending on the specific reagents and conditions used .

Scientific Research Applications

1,1’-{[Bromo(nitro)methylene]disulfonyl}bis(3-nitrobenzene) has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of other complex organic compounds.

Medicine: Investigated for its potential use in developing new pharmaceuticals.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1,1’-{[Bromo(nitro)methylene]disulfonyl}bis(3-nitrobenzene) involves its interaction with molecular targets through electrophilic aromatic substitution reactions. The presence of nitro and bromine groups enhances its reactivity, allowing it to participate in various chemical transformations . The molecular pathways involved include the formation of intermediates, such as benzenonium ions, which facilitate the substitution reactions .

Comparison with Similar Compounds

Similar Compounds

1-Bromo-3-nitrobenzene: A simpler compound with similar bromine and nitro groups but lacking the sulfonyl groups.

1,1’-{[Bromo(nitro)methylene]disulfonyl}bis(4-methyl-3-nitrobenzene): A closely related compound with an additional methyl group.

Uniqueness

1,1’-{[Bromo(nitro)methylene]disulfonyl}bis(3-nitrobenzene) is unique due to the presence of both nitro and sulfonyl groups, which confer distinct chemical properties and reactivity compared to other similar compounds .